N~1~-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-2,4-difluoro-1-benzenesulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C17H16F2N2O3S/c1-2-21-15-6-5-13(9-11(15)3-8-17(21)22)20-25(23,24)16-7-4-12(18)10-14(16)19/h4-7,9-10,20H,2-3,8H2,1H3
• InChI Key: ATFZWJBPQDEUGD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H16F2N2O3S
• Molecular Weight: 366.4 g/mol

Description

N~1~-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-2,4-difluoro-1-benzenesulfonamide is a useful research compound. Its molecular formula is C17H16F2N2O3S and its molecular weight is 366.38. The purity is usually 95%.
BenchChem offers high-quality N~1~-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-2,4-difluoro-1-benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N~1~-(1-ethyl-2-oxo-1,2,3,4-tetrahydro-6-quinolinyl)-2,4-difluoro-1-benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

• The synthesis of N-(quinolin-8-yl) benzenesulfonamide derivatives, including structures similar to the specified compound, involves the amidation reaction between 8-aminoquinoline and benzenesulfonyl chloride derivatives. These compounds exhibit distinct fragmentation pathways in mass spectrometry, indicating their unique structural characteristics and potential for detailed chemical analysis (Chen Bin, 2015).

Catalytic Applications

• Certain derivatives of N-(quinolin-8-yl) benzenesulfonamide have been utilized as efficient catalysts for selective transfer hydrogenation reactions in water. This showcases their potential in green chemistry and catalysis, providing a pathway for the production of tetrahydroquinoxalines with good to excellent yields (Jing Tan et al., 2011).

Antimicrobial and Anticancer Activities

• Research into quinoline clubbed with sulfonamide moieties has indicated potential antimicrobial properties. Derivatives synthesized for this purpose have shown high activity against Gram-positive bacteria, pointing towards their utility in developing new antimicrobial agents (Biointerface Research in Applied Chemistry, 2019).
• Novel derivatives of N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)benzenesulfonamides, closely related to the original compound, have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These investigations highlight the potential therapeutic applications of such compounds (Ş. Küçükgüzel et al., 2013).